5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride

• IUPAC Name: 5-bromo-2-piperidin-2-ylpyrimidine;hydrochloride
• InChI: InChI=1S/C9H12BrN3.ClH/c10-7-5-12-9(13-6-7)8-3-1-2-4-11-8;/h5-6,8,11H,1-4H2;1H
• InChI Key: UVHOCTXTPRCDJW-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=NC=C(C=N2)Br.Cl
• Molecular Formula: C9H13BrClN3
• Molecular Weight: 278.58 g/mol
• CAS No.: 2126162-68-1

Description

“5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride” is a chemical compound with the molecular formula C9H12BrN3.ClH. It has a molecular weight of 278.58. This compound is in the form of a powder.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H12BrN3.ClH/c10-7-5-12-9(13-6-7)8-3-1-2-4-11-8;/h5-6,8,11H,1-4H2;1H. This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

“this compound” is a powder. It has a molecular weight of 278.58. The compound should be stored at room temperature.

Scientific Research Applications

Antiviral Activity

Research highlights the significance of structural modifications, particularly at the C-5 position, on the antiviral properties of tubercidin analogues. The study indicates that certain derivatives of this class of compounds exhibit substantial activity against RNA viruses, emphasizing the role of chemical modifications for enhancing biological activity (Bergstrom et al., 1984).

Synthetic Routes to Novel Derivatives

Studies have demonstrated the synthesis of pyrimido[4,5-e][1,3,4] thiadiazine derivatives and their reactions to yield related compounds, showcasing the utility of 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride in generating new chemical entities with potential biological activities (Rahimizadeh et al., 2007).

Acyclic Nucleoside Phosphonates

The compound has been utilized in the synthesis of acyclic nucleoside phosphonate analogues with antiviral activity. This research underscores the compound's role in the development of antiretroviral agents, offering insights into the structural requirements for viral inhibition (Hocková et al., 2003).

Anticancer Agent Synthesis

The reactivity of 6-Bromo-s-triazolo [2, 3-a] pyrimidines has been explored for the synthesis of compounds with potential anticancer activity, indicating the broader applicability of brominated pyrimidines in therapeutic agent development (Makisumi, 1961).

Sigma-1 Receptor Antagonists

Novel pyrimidine derivatives have been synthesized as sigma-1 receptor antagonists, highlighting the compound's relevance in neuromodulation and the treatment of neuropathic pain. This research suggests the potential of this compound derivatives in pharmacological applications (Lan et al., 2014).

Safety and Hazards

The compound is classified as an irritant. It has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.